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Compound of Interest

Compound Name: alpha Lipoic acid

Cat. No.: B1663570

For Researchers, Scientists, and Drug Development Professionals

Alpha-lipoic acid (ALA), also known as thioctic acid, is a naturally occurring organosulfur
compound synthesized in plants and animals, where it functions as an essential cofactor for
mitochondrial dehydrogenase complexes.[1] Recognized for its potent antioxidant properties,
ALA has garnered significant attention in the fields of medicine and drug development.[2] Its
unique ability to dissolve in both agueous and lipid environments allows it to exert its effects in
both the cytoplasm and cellular membranes, a characteristic that distinguishes it from many
other antioxidants.[3] This guide provides a comprehensive overview of the core
physicochemical properties of alpha-lipoic acid, details its involvement in key biological
signaling pathways, and outlines standard experimental protocols for its analysis.

Core Physicochemical Characteristics

Alpha-lipoic acid is a chiral molecule existing as two enantiomers, (R)-(+)-lipoic acid (RLA) and

(S)-(-)-lipoic acid (SLA).[4] The R-enantiomer is the naturally occurring form and acts as a vital

cofactor in enzymatic reactions.[5] Commercially, ALA is often available as a racemic mixture of
the two.[4] Its structure, featuring a dithiolane ring and a carboxylic acid side chain, dictates its

chemical and physical behaviors.

Quantitative Physicochemical Data

The fundamental physicochemical properties of alpha-lipoic acid (racemic mixture unless
otherwise specified) are summarized in the table below for easy reference and comparison.
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Property Value Citations
5-(1,2-dithiolan-3-yl)pentanoic

IUPAC Name _ [61[7]
acid
Thioctic Acid, DL-6,8-

Synonyms Dithiooctanoic acid, 1,2- [8]
Dithiolane-3-valeric acid

Molecular Formula CsH1402S:2 [4118119]

Molecular Weight 206.32 g/mol [4118][10]
Yellow, crystalline powder or

Appearance ) [A[11][12][13]
needle-like crystals

Melting Point 60-62 °C [6][11][13][14]

Boiling Point 160-165 °C [6][11]
- Water: Practically insoluble /
Very slightly soluble (0.24 g/L)

- - Organic Solvents: Freely

Solubility . ) [BI7NA1][13][15][16]
soluble in methanol; Soluble in
ethanol, DMSO, chloroform,
diethyl ether.

pKa Weakly acidic [17]

LogP (Octanol/Water) 2.1 [71[18]
~330-334 nm (characteristic

UV-Vis Absorption (Amax) peak due to the dithiolane [51[19][20][21][22]

ring), ~203-215 nm

Biological Sighaling Pathways

Alpha-lipoic acid and its reduced form, dihydrolipoic acid (DHLA), form a potent redox couple

that influences several key signaling pathways. This pair is often called the "antioxidant of

antioxidants" due to its ability to regenerate other endogenous antioxidants.[3]
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Antioxidant and Anti-inflammatory Signaling

ALA exerts significant anti-inflammatory and antioxidant effects, primarily through the
cAMP/PKA signaling cascade. By stimulating cAMP production, ALA can activate Protein
Kinase A (PKA), which in turn modulates the expression of inflammatory cytokines. For
instance, PKA activation has been shown to inhibit the production of pro-inflammatory IL-2 and
IFN-gamma while potentially increasing the synthesis of anti-inflammatory IL-10.[23][24] This
mechanism underlies its therapeutic potential in inflammatory and autoimmune conditions.[23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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